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Compound of Interest

Compound Name: Diaminoguanidine

Cat. No.: B1197381 Get Quote

Essential Safety and Handling Guide for
Diaminoguanidine
This guide provides critical safety and logistical information for the handling of

Diaminoguanidine and its common salt, 1,3-Diaminoguanidine hydrochloride. Adherence to

these procedures is essential for ensuring the safety of laboratory personnel and the integrity of

research.

Core Hazards: 1,3-Diaminoguanidine hydrochloride is classified as a hazardous substance

that can cause skin, eye, and respiratory irritation.[1][2][3][4][5] It is crucial to handle this

compound with appropriate personal protective equipment and in a controlled environment to

minimize exposure risks.

Quantitative Hazard Data
For quick reference, the following table summarizes the key hazard information for 1,3-

Diaminoguanidine hydrochloride.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Warning

H315: Causes skin

irritation[1][2][4][5]

Serious Eye

Damage/Eye Irritation
Warning

H319: Causes serious

eye irritation[1][2][4][5]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

Warning

H335: May cause

respiratory irritation[1]

[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure comprehensive protection.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant, powder-

free gloves (e.g., Nitrile

rubber).[6] Thicker gloves

generally offer better

protection.[7]

To prevent skin contact and

irritation.[2][8] Powder-free

gloves are recommended to

avoid contamination of the

work area.[7]

Eye and Face Protection

Safety goggles and a face

shield.[7][9] Standard

eyeglasses are not sufficient.

[7]

To protect against splashes

that can cause serious eye

irritation.[2][3][4][5]

Skin and Body Protection

A long-sleeved, seamless lab

coat or gown.[9] Consider

coveralls for extensive

handling.

To prevent skin contact and

contamination of personal

clothing.[5][8]

Respiratory Protection

An N-95 or N-100 particle

mask for routine handling. A

chemical cartridge-type

respirator for large spills.[7]

To prevent inhalation of dust

that may cause respiratory

irritation.[1][4]

Experimental Workflow and Safety Protocols
The following diagram outlines the procedural flow for safely handling Diaminoguanidine, from

preparation to disposal.
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Workflow for Safe Handling of Diaminoguanidine
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Caption: Procedural workflow for handling Diaminoguanidine.
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Step-by-Step Operational and Disposal Plan
1. Preparation and Setup:

Engineering Controls: All work with Diaminoguanidine must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[6] Ensure that an eyewash station and

safety shower are readily accessible.[8][10]

Personal Protective Equipment (PPE): Before entering the designated handling area, don

the required PPE as specified in the table above.

Materials: Assemble all necessary equipment and reagents. Ensure all containers are

appropriately labeled.

2. Handling Procedures:

Weighing: When weighing solid Diaminoguanidine, handle it carefully to avoid generating

dust.[11]

Dissolving: If preparing a solution, add the solid to the solvent slowly.

Incompatible Materials: Avoid contact with strong oxidizing agents.[3][8] Store away from

heat, sparks, and open flames.[5][8]

Spill Management:

Minor Spills: For small spills, dampen the solid material with 60-70% ethanol to prevent

dust formation.[12] Sweep up the material and place it in a suitable, labeled container for

disposal.[5][8][13] Clean the spill area with soap and water.[6]

Major Spills: Evacuate the area and remove all ignition sources.[11] Follow your

institution's emergency procedures for hazardous material spills.

3. Decontamination and Cleanup:

Equipment: Decontaminate all glassware and equipment that has come into contact with

Diaminoguanidine. A solvent wash (e.g., acetone) followed by a thorough wash with soap

and water is recommended.[6]
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Work Surfaces: Clean and decontaminate all work surfaces within the fume hood.

PPE Removal: Remove PPE in a manner that avoids skin contamination. Dispose of single-

use items, such as gloves, as hazardous waste.[6]

4. Disposal Plan:

Waste Segregation: Collect all solid and liquid waste containing Diaminoguanidine in

separate, dedicated, and clearly labeled hazardous waste containers.[6][12]

Labeling: Ensure all waste containers are labeled with "HAZARDOUS WASTE," list the

chemical constituents, and include the date of generation.[6]

Disposal: Do not dispose of Diaminoguanidine down the drain or in regular trash.[12]

Arrange for the collection of hazardous waste through your institution's Environmental Health

and Safety (EHS) department.[6][12] All disposal procedures must comply with local,

regional, and national regulations.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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